1-formyl-N,N-dimethylcyclopropane-1-sulfonamide

• IUPAC Name: 1-formyl-N,N-dimethylcyclopropane-1-sulfonamide
• InChI: InChI=1S/C6H11NO3S/c1-7(2)11(9,10)6(5-8)3-4-6/h5H,3-4H2,1-2H3
• InChI Key: MMMPBZXALYNYQJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1(CC1)C=O
• Molecular Formula: C6H11NO3S
• Molecular Weight: 177.22 g/mol
• CAS No.: 1896809-06-5

Description

1-formyl-N,N-dimethylcyclopropane-1-sulfonamide is a useful research compound. Its molecular formula is C6H11NO3S and its molecular weight is 177.22. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis of Cyclopropanes

A novel approach for synthesizing orphaned cyclopropanes utilizes sulfones as carbene equivalents. This method highlights a mechanistically distinct platform, using carbometalation reactions of dialkyl sulfonyl anions to transfer 1,1-dialkylcarbene units to olefins. This strategy produces 1,1-dialkylcyclopropanes with high yields, showcasing a promising route for synthesizing challenging small molecules prevalent in nature (Johnson et al., 2022).

Nucleophilic Substitutions Catalyzed by Palladium(0)

The catalysis of nucleophilic substitutions of 1-alkenylcyclopropyl esters and 1-alkynylcyclopropyl chlorides by palladium(0) offers a route to cyclopropylideneethyl derivatives. This process leverages unsymmetric 1,1-dimethylene-π-allyl complexes for regioselective substitution, enabling the synthesis of high-potential building blocks (Stolle et al., 1992).

Synthesis of Sulfonamides from Sulfonic Acid

A one-pot procedure for the efficient synthesis of sulfonamides from sulfonic acids and amines highlights the versatility of cyanuric chloride-DMF adduct as a reagent. This method operates at room temperature, offering a rapid and efficient route for preparing sulfonamides, which are crucial intermediates in various chemical syntheses (Pandit et al., 2008).

Diastereoselective Asymmetric Cyclopropanation

The asymmetric cyclopropanation of (S)-(+)-α-(diethoxyphosphoryl)vinyl p-tolyl sulfoxide using sulfur ylides is highly diastereoselective, yielding cyclopropanes as single diastereoisomers. This synthesis pathway offers a clear understanding of the steric course of cyclopropanation, contributing to the precision in creating chiral cyclopropane derivatives (Midura et al., 1998).